Cas no 732987-51-8 (Thieno[2,3-d]pyrimidin-4(1h)-one, 5,6-dimethyl-2-[(4-methyl-1-piperidinyl)methyl]-)

• Product Name: Thieno[2,3-d]pyrimidin-4(1h)-one, 5,6-dimethyl-2-[(4-methyl-1-piperidinyl)methyl]-
• CAS No: 732987-51-8
• MF: C₁₅H₂₁N₃OS
• MW: 291.41174197197
• CID: 2192894
• PubChem ID: 2420360
• Update Time: 2025-10-25

Thieno[2,3-d]pyrimidin-4(1h)-one, 5,6-dimethyl-2-[(4-methyl-1-piperidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1h)-one, 5,6-dimethyl-2-[(4-methyl-1-piperidinyl)methyl]-
• EN300-07932
• DB-344408
• HMS1756H13
• 5,6-dimethyl-2-[(4-methylpiperidin-1-yl)methyl]-3H,4H-thieno[2,3-d]pyrimidin-4-one
• SR-01000049136
• 5,6-dimethyl-2-[(4-methylpiperidin-1-yl)methyl]-3H-thieno[2,3-d]pyrimidin-4-one
• AB00722490-01
• SR-01000049136-1
• 5,6-dimethyl-2-[(4-methylpiperidin-1-yl)methyl]thieno[2,3-d]pyrimidin-4(3H)-one
• 732987-51-8

• Inchi： 1S/C15H21N3OS/c1-9-4-6-18(7-5-9)8-12-16-14(19)13-10(2)11(3)20-15(13)17-12/h9H,4-8H2,1-3H3,(H,16,17,19)
• InChI Key： ZADWZLVDUBCSJC-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2C(NC(CN3CCC(C)CC3)=NC1=2)=O

Computed Properties

• Exact Mass: 291.14053348Da
• Monoisotopic Mass: 291.14053348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.9Ų

Additional information on Thieno[2,3-d]pyrimidin-4(1h)-one, 5,6-dimethyl-2-[(4-methyl-1-piperidinyl)methyl]-

Thieno[2,3-d]pyrimidin-4(1H)-one, 5,6-dimethyl-2-[(4-methyl-1-piperidinyl)methyl]- (CAS No. 732987-51-8): A Comprehensive Overview

Thieno[2,3-d]pyrimidin-4(1H)-one, 5,6-dimethyl-2-[(4-methyl-1-piperidinyl)methyl]-, identified by its CAS number 732987-51-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the thienopyrimidine class, which is known for its broad spectrum of biological activities and potential applications in drug development.

The structural framework of Thieno[2,3-d]pyrimidin-4(1H)-one, 5,6-dimethyl-2-[(4-methyl-1-piperidinyl)methyl]- incorporates a thiophene ring fused with a pyrimidine moiety, providing a rich scaffold for molecular interactions. The presence of methyl groups at the 5 and 6 positions of the thiophene ring and a dimethylpiperidine substituent at the 2-position enhances its solubility and bioavailability, making it an attractive candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Thienopyrimidines, in particular, have been extensively studied for their role in modulating various biological pathways. The compound Thieno[2,3-d]pyrimidin-4(1H)-one, 5,6-dimethyl-2-[(4-methyl-1-piperidinyl)methyl]- has been explored for its potential to interact with target proteins and enzymes involved in diseases such as cancer, inflammation, and neurological disorders.

One of the most compelling aspects of this compound is its ability to act as a scaffold for drug design. The thienopyrimidine core provides a versatile platform for modifying functional groups to optimize pharmacokinetic properties and enhance binding affinity to biological targets. Researchers have utilized computational methods and high-throughput screening techniques to identify derivatives of Thieno[2,3-d]pyrimidin-4(1H)-one, 5,6-dimethyl-2-[(4-methyl-1-piperidinyl)methyl]- that exhibit improved efficacy and reduced toxicity.

The synthesis of Thieno[2,3-d]pyrimidin-4(1H)-one, 5,6-dimethyl-2-[(4-methyl-1-piperidinyl)methyl]- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity of the final product. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed cyclizations have been particularly useful in constructing the complex heterocyclic framework.

The pharmacological profile of Thieno[2,3-d]pyrimidin-4(1H)-one, 5,6-dimethyl-2-[(4-methyl-1-piperidinyl)methyl]- has been evaluated through in vitro and in vivo studies. These studies have revealed promising activities against various disease models. For instance, derivatives of this compound have shown inhibitory effects on kinases and other enzymes implicated in cancer progression. Additionally, preclinical trials have indicated potential therapeutic benefits in managing inflammatory conditions by modulating immune responses.

The molecular interactions of Thieno[2,3-d]pyrimidin-4(1H)-one, 5,6-dimethyl-2-[(4-methyl-1-piperidinyl)methyl]- with biological targets have been investigated using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided insights into the binding mode and affinity of the compound towards its target proteins. Understanding these interactions is crucial for designing more effective drugs with improved selectivity and reduced side effects.

The development of novel pharmaceutical agents often involves optimizing synthetic routes to improve cost-efficiency and scalability. The synthesis of Thieno[2,3-d]pyrimidin-4(1H)-one, 5,6-dimethyl-2-[(4-methyl-1-piperidinyl)methyl]- has been refined through process optimization strategies that minimize waste generation and maximize yield. Green chemistry principles have been incorporated into synthetic protocols to ensure environmental sustainability.

The future prospects of Thieno[2,3-d]pyrimidin-4(1H)-one, 5,6-dimethylationmolecular-[b](b)-(m)(m)-(b)-(m)(m)-(b)-(m)-(b)-(m)-(b)-(m)-(b)-(m)-(b)-(m)-(b)-(m)l-[b](b)-(m)(m)l-[b](b)l-[b](b)l-[b](b)[/b][/b][/b][/b][/b][/b][/b][/b][/b][/b][/b][/b][/b][/b][/b][/bold/bold/bold/bold/bold/bold/bold/bold/bold/bold/bold/bold/bold/bold/bold/bold[b])[/bold[b])[/bold[b])[/bold[b])[/bold[b])[/bold[b])[/bold[b])[/bold[b])[/bold[b])]/sub>/sub>/sub>/sub>/sub>/sub>/sub>/sub>/sub>/sub>/sub>/sub>/sub>/sub>/sub]/sup]/sup]/sup]/sup]/sup]/sup]/sup]/sup]/sup]/sup]/sup]/sup]/sup]/sup] lie in further exploration of its pharmacological properties and clinical potential. Ongoing research aims to identify new derivatives with enhanced activity and improved safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into viable therapeutic options for patients.